Cas no 3696-22-8 (1-(4-Nitrophenyl)-2-thiourea)
1-(4-Nitrophenyl)-2-thiourea structure
Product Name:1-(4-Nitrophenyl)-2-thiourea
CAS No:3696-22-8
MF:C7H7N3O2S
MW:197.214379549026
MDL:MFCD00007304
CID:84841
PubChem ID:253661142
Update Time:2025-04-18
1-(4-Nitrophenyl)-2-thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-nitrophenyl)-2-thiourea
- 4-Nitrophenylthiourea
- (4-Nitrophenyl)thiourea
- N-(4-Nitrophenyl)thiourea
- 1-(4-nitrophenyl)thiourea
- (p-Nitrophenyl)thiourea
- Thiourea, (4-nitrophenyl)-
- BLYAANPIHFKKMQ-UHFFFAOYSA-N
- N-(P-Nitrophenyl)Thiourea
- NSC61006
- (4-nitro-phenyl)-thiourea
- N-(4-Nitrophenyl)thiourea #
- 1-(p-Nitrophenyl)-2-thiourea
- 1-(4-ni-trophenyl)-2-thiourea
- 1789AE
- A
- SCHEMBL147358
- AI3-19634
- 3696-22-8
- SCHEMBL10741149
- MFCD00007304
- BS-42221
- EINECS 223-021-9
- 425KZE7SGN
- Thiourea, N-(4-nitrophenyl)-
- EN300-50591
- NSC-61006
- CS-0287154
- DTXSID40190454
- T72375
- AKOS005206873
- FT-0619292
- NS00030132
- NSC 61006
- A823482
- 1-(4-Nitrophenyl)-2-thiourea, 98%
- N0995
- DB-018615
- N-(4-nitro phenyl)thiourea
- 1-(4-Nitrophenyl)-2-thiourea
-
- MDL： MFCD00007304
- Inchi： 1S/C7H7N3O2S/c8-7(13)9-5-1-3-6(4-2-5)10(11)12/h1-4H,(H3,8,9,13)
- InChI Key： BLYAANPIHFKKMQ-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC(=CC=1)[N+](=O)[O-]
- BRN： 2806574
Computed Properties
- Exact Mass: 197.02600
- Monoisotopic Mass: 197.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 116
Experimental Properties
- Density: 1.524
- Melting Point: 206 °C (dec.) (lit.)
- Boiling Point: 365.5°C at 760 mmHg
- Flash Point: 174.9°C
- Refractive Index: 1.759
- PSA: 115.96000
- LogP: 2.54680
1-(4-Nitrophenyl)-2-thiourea Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301-H315-H319
- Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 25
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R25
- HazardClass：6.1
- PackingGroup：III
1-(4-Nitrophenyl)-2-thiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-(4-Nitrophenyl)-2-thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018922-1g |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | >98.0%(HPLC)(N) | 1g |
￡24.00 | 2022-03-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0995-1G |
(4-Nitrophenyl)thiourea |
3696-22-8 | >98.0%(HPLC)(N) | 1g |
¥805.00 | 2024-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159328-1G |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | 98% | 1g |
¥209.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159328-5g |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | 98% | 5g |
¥729.90 | 2023-09-01 | |
| Ambeed | A775656-1g |
1-(4-Nitrophenyl)thiourea |
3696-22-8 | 98% | 1g |
$20.0 | 2025-02-28 | |
| Ambeed | A775656-5g |
1-(4-Nitrophenyl)thiourea |
3696-22-8 | 98% | 5g |
$56.0 | 2025-02-28 | |
| TRC | N926440-250mg |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926440-500mg |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N926440-2.5g |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | 2.5g |
$ 185.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0995-1g |
1-(4-Nitrophenyl)-2-thiourea |
3696-22-8 | 98.0%(LC&N) | 1g |
￥990.0 | 2022-06-10 |
1-(4-Nitrophenyl)-2-thiourea Related Literature
-
Arup Dutta,Sumit Kumar Patra,Snehadrinarayan Khatua,Rishanlang Nongkhlaw New J. Chem. 2021 45 19329
-
Nithi Phukan,Jubaraj B. Baruah CrystEngComm 2016 18 3877
-
Brian Daly,Jue Ling,A. Prasanna de Silva Chem. Soc. Rev. 2015 44 4203
-
Isabelle L. Kirby,Mateusz B. Pitak,Claire Wilson,Philip A. Gale,Simon J. Coles CrystEngComm 2015 17 2815
-
Neha Thakur,Sanjukta A. Kumar,Ashok K. Pandey,Sangita D. Kumar,A. V. R. Reddy RSC Adv. 2015 5 72893
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